Cas no 1806401-95-5 (1-Bromo-1-(2-bromo-3-ethylphenyl)propan-2-one)

• Product Name: 1-Bromo-1-(2-bromo-3-ethylphenyl)propan-2-one
• CAS No: 1806401-95-5
• MF: C₁₁H₁₂Br₂O
• MW: 320.02038192749
• CID: 4977430
• Update Time: 2025-07-19

1-Bromo-1-(2-bromo-3-ethylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(2-bromo-3-ethylphenyl)propan-2-one

• Inchi： 1S/C11H12Br2O/c1-3-8-5-4-6-9(11(8)13)10(12)7(2)14/h4-6,10H,3H2,1-2H3
• InChI Key： RARVSEJNGIACQX-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC=C(CC)C=1Br

Computed Properties

• Exact Mass: 319.92344 g/mol
• Monoisotopic Mass: 317.92549 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1
• Molecular Weight: 320.02

Additional information on 1-Bromo-1-(2-bromo-3-ethylphenyl)propan-2-one

Recent Advances in the Study of 1-Bromo-1-(2-bromo-3-ethylphenyl)propan-2-one (CAS: 1806401-95-5) in Chemical Biology and Pharmaceutical Research

The compound 1-Bromo-1-(2-bromo-3-ethylphenyl)propan-2-one (CAS: 1806401-95-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of 1-Bromo-1-(2-bromo-3-ethylphenyl)propan-2-one as a versatile intermediate in the synthesis of complex organic molecules. Its brominated aromatic and ketone functionalities make it a valuable building block for the development of novel pharmaceuticals, particularly in the areas of anti-inflammatory and anticancer agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting key enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for new anti-inflammatory drugs.

In addition to its synthetic utility, researchers have explored the biological activity of 1-Bromo-1-(2-bromo-3-ethylphenyl)propan-2-one. A recent in vitro study conducted by a team at the University of Cambridge revealed its ability to modulate cellular signaling pathways associated with apoptosis, making it a promising candidate for cancer therapy. The compound exhibited selective cytotoxicity against certain cancer cell lines while sparing normal cells, a finding that underscores its potential for targeted cancer treatments.

The pharmacokinetic properties of 1-Bromo-1-(2-bromo-3-ethylphenyl)propan-2-one have also been investigated in recent preclinical studies. Data from these studies indicate favorable absorption and distribution profiles, although further optimization may be required to improve its metabolic stability. Researchers are currently exploring structural modifications to enhance its drug-like properties while retaining its biological activity.

Looking ahead, the potential applications of 1-Bromo-1-(2-bromo-3-ethylphenyl)propan-2-one extend beyond its current uses. Its unique chemical structure presents opportunities for the development of novel drug conjugates and prodrugs. Furthermore, its ability to serve as a molecular scaffold for diversity-oriented synthesis makes it particularly valuable in the search for new bioactive compounds. As research in this area continues to advance, we anticipate seeing more innovative applications of this compound in both academic and industrial settings.

In conclusion, 1-Bromo-1-(2-bromo-3-ethylphenyl)propan-2-one (CAS: 1806401-95-5) represents an exciting area of research in chemical biology and pharmaceutical development. Its dual role as a synthetic building block and bioactive molecule positions it as a compound of significant interest for future drug discovery efforts. Continued investigation into its mechanisms of action and therapeutic potential will undoubtedly yield valuable insights for the field.